Cas no 36132-95-3 ([2-(hydroxymethyl)-4-methoxy-phenyl]methanol)

[2-(hydroxymethyl)-4-methoxy-phenyl]methanol structure
36132-95-3 structure
Product Name:[2-(hydroxymethyl)-4-methoxy-phenyl]methanol
CAS No:36132-95-3
MF:C9H12O3
MW:168.189783096313
MDL:MFCD15147230
CID:825670
PubChem ID:12577527
Update Time:2025-04-19

[2-(hydroxymethyl)-4-methoxy-phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-1,2-benzenedimethanol
    • (4-methoxy-1,2-phenylene)dimethanol
    • [2-(hydroxymethyl)-4-methoxyphenyl]methanol
    • (2-Hydroxymethyl-4-methoxyphenyl)methanol
    • [2-(hydroxymethyl)-4-methoxy-phenyl]methanol
    • (2-Hydroxymethyl-4-methoxy-phenyl)-methanol
    • [2-(HYDROXYMETHYL)-5-METHOXYPHENYL]METHANOL
    • 1,2-Benzenedimethanol, 4-methoxy-
    • 36132-95-3
    • 4-Methoxybenzene-1,2-dimethanol
    • AS-31444
    • CS-0199639
    • AKOS015890717
    • DTXSID90503171
    • SCHEMBL2061056
    • MFCD15147230
    • (4-methoxybenzene-1,2-diyl)dimethanol
    • MDL: MFCD15147230
    • Inchi: 1S/C9H12O3/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4,10-11H,5-6H2,1H3
    • InChI Key: MGCMGVSCUAVGLK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(CO)=C(CO)C=1

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 71 ºC
  • Refractive Index: 1.563
  • Solubility: Dissolution (39 g/l) (25 º C),
  • PSA: 49.69
  • LogP: 0.67980

[2-(hydroxymethyl)-4-methoxy-phenyl]methanol Pricemore >>

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[2-(hydroxymethyl)-4-methoxy-phenyl]methanol Suppliers

Amadis Chemical Company Limited
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(CAS:36132-95-3)[2-(hydroxymethyl)-4-methoxy-phenyl]methanol
Order Number:A874430
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):198.0/495.0
Email:sales@amadischem.com

[2-(hydroxymethyl)-4-methoxy-phenyl]methanol Related Literature

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Amadis Chemical Company Limited
(CAS:36132-95-3)[2-(hydroxymethyl)-4-methoxy-phenyl]methanol
A874430
Purity:99%/99%
Quantity:250mg/1g
Price ($):198.0/495.0
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